Cas no 1211580-09-4 (2-(Chloromethyl)-4-isopropylpyridine)

• Product Name: 2-(Chloromethyl)-4-isopropylpyridine
• CAS No: 1211580-09-4
• MF: C₉H₁₂ClN
• MW: 169.651281356812
• CID: 4827990
• Update Time: 2025-05-28

2-(Chloromethyl)-4-isopropylpyridine Chemical and Physical Properties

Names and Identifiers

• 2-(Chloromethyl)-4-isopropylpyridine
• GS2502

• Inchi： 1S/C9H12ClN/c1-7(2)8-3-4-11-9(5-8)6-10/h3-5,7H,6H2,1-2H3
• InChI Key： LIEKQWSUZPSWIE-UHFFFAOYSA-N
• SMILES： ClCC1C=C(C=CN=1)C(C)C

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 114
• XLogP3: 2.4
• Topological Polar Surface Area: 12.9

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridines and derivatives
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives

Additional information on 2-(Chloromethyl)-4-isopropylpyridine

Comprehensive Overview of 2-(Chloromethyl)-4-isopropylpyridine (CAS No. 1211580-09-4): Properties, Applications, and Industry Trends

2-(Chloromethyl)-4-isopropylpyridine (CAS 1211580-09-4) is a specialized organic compound gaining attention in pharmaceutical and agrochemical research due to its unique structural features. This pyridine derivative, characterized by a chloromethyl group at the 2-position and an isopropyl substituent at the 4-position, serves as a versatile intermediate in synthetic chemistry. Its molecular formula C9H12ClN and molecular weight of 169.65 g/mol make it a valuable building block for designing bioactive molecules.

The compound's reactivity stems from the chloromethyl moiety, which readily participates in nucleophilic substitution reactions, enabling the creation of diverse derivatives. Researchers frequently explore its potential in drug discovery, particularly for modifying pharmacokinetic properties of lead compounds. Recent studies highlight its utility in developing catalysts and ligands for asymmetric synthesis, aligning with the growing demand for chiral intermediates in the pharmaceutical industry.

From an industrial perspective, 2-(Chloromethyl)-4-isopropylpyridine addresses key challenges in green chemistry applications. Its optimized synthesis routes now emphasize atom economy and reduced waste generation, responding to environmental concerns. Manufacturers are adopting continuous flow processes to enhance yield and purity (>98%), while minimizing energy consumption – a critical factor for sustainable production.

Analytical characterization of CAS 1211580-09-4 typically involves GC-MS, HPLC, and NMR techniques. The compound exhibits stability under inert conditions but requires proper storage at 2-8°C to prevent degradation. These quality control measures ensure consistency for research applications, particularly in high-throughput screening platforms where reagent purity directly impacts experimental outcomes.

Emerging applications include its use in material science for modifying polymer surfaces and creating functionalized nanomaterials. The isopropylpyridine core contributes to enhanced thermal stability in composite materials, while the chloromethyl group enables covalent bonding with various substrates. This dual functionality positions the compound as valuable for developing advanced coatings and conductive materials.

Market trends indicate growing demand for 2-(Chloromethyl)-4-isopropylpyridine across Asia-Pacific research hubs, driven by increased investment in precision medicine and agrochemical innovation. Regulatory-compliant synthesis protocols and detailed safety data sheets have become crucial for global distribution, with suppliers emphasizing documentation transparency to facilitate international collaboration.

Future research directions may explore the compound's potential in bioconjugation techniques and proteomics applications. Its ability to form stable linkages with biomolecules could enable novel diagnostic tools, particularly in targeted drug delivery systems. Computational chemistry approaches are being employed to predict new derivatives with optimized bioactivity profiles.

For laboratory handling, standard personal protective equipment (PPE) including gloves and safety goggles is recommended. While not classified as hazardous under normal conditions, proper ventilation should be maintained during use. The scientific community continues to investigate structure-activity relationships of derivatives, contributing to the growing body of knowledge around this valuable chemical entity.